Cas no 374067-49-9 (Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)phosphine-kP]]-, (OC-6-22)- (9CI))

• Product Name: Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)phosphine-kP]]-, (OC-6-22)- (9CI)
• CAS No: 374067-49-9
• MF: C₅₆H₅₆O₄P₂Ru
• MW: 956.058977127075
• MDL: MFCD09753022
• CID: 297939
• PubChem ID: 329761579
• Update Time: 2025-04-19

Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)phosphine-kP]]-, (OC-6-22)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)phosphine-kP]]-, (OC-6-22)- (9CI)
• DIACETATO{(S)-(-)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]-1,1'-BINAPHTHYL}RUTHENIUM(II)
• Diacetato{(S)-(-)-2,2-bis[di(3,5-xylyl)phosphino]-1,1-binaphthyl}ruthenium(II)
• Diacetato{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}rutheniuM(II) Ru(OAc)2[(S)-xylbinap]
• Diacetato{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}ruthenium(II),  Ru(OAc)2[(S)-xylbinap]
• Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)p...
• Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)phosphine-kP]]-, (OC-6-22)- (9CI
• -binaphthyl}ruthenium(II) Ru(OAc)2[(S)-xylbinap]
• -bis[di(3,5-xylyl)phosphino]-1,1&#039
• Diacetato{(S)-(-)-2,2&#039
• Ru(OAc)2[(S)-xylbinap]
• Diacetato{(R)-(+)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}ruthenium(II)
• acetic acid;[1-[2-bis(3,5-dimethylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(3,5-dimethylphenyl)phosphane;ruthenium
• 374067-50-2
• (S)-Ru(OAc)2(DM-BINAP)
• 374067-49-9
• G89998
• G86262

• MDL： MFCD09753022
• Inchi： 1S/C52H48P2.2C2H4O2.Ru/c1-33-21-34(2)26-43(25-33)53(44-27-35(3)22-36(4)28-44)49-19-17-41-13-9-11-15-47(41)51(49)52-48-16-12-10-14-42(48)18-20-50(52)54(45-29-37(5)23-38(6)30-45)46-31-39(7)24-40(8)32-46;2*1-2(3)4;/h9-32H,1-8H3;2*1H3,(H,3,4);
• InChI Key： HDUAMHMUQGCXCT-UHFFFAOYSA-N
• SMILES： [Ru].P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 956.269725g/mol
• Monoisotopic Mass: 956.269725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 63
• Rotatable Bond Count: 7
• Complexity: 1080
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: >100°C
• PSA: 107.44000
• LogP: 9.15600
• Sensitiveness: air sensitive
• Solubility: Not available

Ruthenium, bis(acetato-kO,kO')[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(3,5-dimethylphenyl)phosphine-kP]]-, (OC-6-22)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C